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Compound of Interest

Compound Name: Propargyl-PEG4-CH2-methyl ester

Cat. No.: B610242 Get Quote

The precise chemical structure for "Propargyl-PEG4-CH2-methyl ester" is not explicitly

available in public databases. However, based on standard chemical nomenclature for PEG

linkers, a likely structure can be deduced. The name implies a propargyl group at one terminus,

a tetraethylene glycol (PEG4) chain, and a methyl ester group separated by a methylene (-

CH2-) spacer at the other terminus. The most common linkage between these units is an ether

bond.

The deduced structure is as follows:

Propargyl group: HC≡C-CH₂-

PEG4 chain: -(OCH₂CH₂)₄-

Methylene methyl ester group: -CH₂-COOCH₃

This leads to the presumed chemical structure: HC≡C-CH₂-(OCH₂CH₂)₄-CH₂-COOCH₃

From this structure, the chemical formula is calculated by summing the constituent atoms:

Carbon (C): 3 (propargyl) + 8 (PEG4) + 2 (methylene methyl ester) = 13 atoms

Hydrogen (H): 4 (propargyl) + 16 (PEG4) + 4 (methylene methyl ester) = 24 atoms

Oxygen (O): 4 (PEG4) + 2 (ester) = 6 atoms
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Thus, the deduced chemical formula is C₁₃H₂₂O₆.

Calculation of Molecular Weight
The molecular weight is calculated from the chemical formula using the atomic weights of each

element (C ≈ 12.011 g/mol , H ≈ 1.008 g/mol , O ≈ 15.999 g/mol ).

Molecular Weight = (13 × 12.011) + (22 × 1.008) + (6 × 15.999) Molecular Weight = 156.143 +

22.176 + 95.994 Molecular Weight = 274.313 g/mol

Data Summary
The following table summarizes the deduced and known information for Propargyl-PEG4-CH2-
methyl ester and a closely related compound, Propargyl-PEG4-(CH2)3-methyl ester, which

has been identified in chemical databases.

Compound Name Chemical Formula
Molecular Weight (
g/mol )

Source

Propargyl-PEG4-CH2-

methyl ester
C₁₃H₂₂O₆ 274.313 Deduced

Propargyl-PEG4-

(CH2)3-methyl ester
C₁₄H₂₄O₆ 288.3 BroadPharm[1][2]

Logical Workflow for Molecular Weight
Determination
The following diagram illustrates the logical process used to determine the molecular weight of

Propargyl-PEG4-CH2-methyl ester.
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Caption: Logical workflow for molecular weight determination.

Note: As this topic pertains to the calculation of a fundamental chemical property, detailed

experimental protocols for synthesis or analysis are beyond the scope of this guide. Similarly,

signaling pathways are not relevant to this subject. The provided information is intended for

theoretical and planning purposes in a research and development context. For experimental

applications, it is advisable to obtain a certificate of analysis from a commercial supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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